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Compound of Interest

3-(3-Formylphenyl)-5-
Compound Name:

hydroxybenzoic acid
CAS No.: 1261954-30-6

Cat. No.: B6396854

Get Quote

Technical Guide: 3-(3-Formylphenyl)-5-
hydroxybenzoic Acid

Molecular Architecture, Synthesis, and Functional Applications

Executive Summary

3-(3-Formylphenyl)-5-hydroxybenzoic acid is a heterofunctional biphenyl scaffold
characterized by three distinct reactive centers: a carboxylic acid, a phenolic hydroxyl, and an
aldehyde. This triad of functional groups makes it a high-value intermediate in Reticular
Chemistry (for Metal-Organic Frameworks and Covalent Organic Frameworks) and Medicinal
Chemistry (as a pharmacophore for URAT1 and MMP-3 inhibitors).

This guide provides a rigorous analysis of its structural properties, synthetic pathways, and
supramolecular utility, designed for researchers in drug discovery and materials science.

Molecular Identity & Structural Architecture[1][2]
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Nomenclature and Classification[1][2][3][4]

o |[UPAC Name: 3'-formyl-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid
e Chemical Formula:
e Molecular Weight: 242.23 g/mol

o Core Scaffold: 1,3,5-substituted benzene linked to a 1,3-substituted benzene (meta-meta
coupled biphenyl).

3D Conformational Analysis

Unlike planar fused ring systems (e.g., naphthalene), this biphenyl system exhibits a non-
planar geometry due to steric repulsion between the ortho-hydrogens across the C1-C1' bond.

o Torsion Angle: The dihedral angle between the two phenyl rings typically ranges from 35° to
45° in solution, restricting Tt-conjugation compared to planar systems.

» Electronic Effects: The molecule features a "Push-Pull" electronic system:

o Ring A (Acid/Phenol): The phenolic -OH is an electron donor (+M effect), while the -COOH
is an electron withdrawer (-M effect).

o Ring B (Aldehyde): The formyl group is strongly electron-withdrawing.

Functional Group Profiling
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Synthetic Methodology

The synthesis of 3-(3-Formylphenyl)-5-hydroxybenzoic acid relies on palladium-catalyzed

cross-coupling to construct the biphenyl bond. The most robust protocol involves a Suzuki-

Miyaura coupling followed by controlled deprotection.

Retrosynthetic Analysis (DOT Diagram)
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Figure 1: Retrosynthetic strategy decoupling the biphenyl core into aryl halide and aryl boronic

acid fragments.

Optimized Synthetic Protocol
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Step 1: Protection (If necessary) To prevent catalyst poisoning by the free phenol or acid, the

starting material (3-bromo-5-hydroxybenzoic acid) is often converted to methyl 3-bromo-5-

methoxybenzoate.

Step 2: Suzuki-Miyaura Coupling

Reagents: Methyl 3-bromo-5-methoxybenzoate (1.0 eq), 3-Formylphenylboronic acid (1.2
eq).

Catalyst:

(3-5 mol%) or

Base/Solvent:
(2.0 eq) in Dioxane/Water (4:1).

Conditions: Reflux (90-100°C) for 12-24 hours under Argon.

Mechanism: Oxidative addition of Pd to the aryl bromide, transmetallation with the boronate,
and reductive elimination to form the C-C bond.

Step 3: Deprotection

Hydrolysis: LiOH in THF/H20 to cleave the methyl ester to the acid.

Demethylation:

in DCM at -78°C to 0°C to cleave the methyl ether to the phenol. Note: The aldehyde must
be protected as an acetal if harsh reduction conditions are feared, but BBr3 is generally
compatible with aldehydes under controlled conditions.

Applications in Drug Discovery & Materials Science
Medicinal Chemistry (Pharmacophore)

This scaffold is a structural analog to several bioactive biphenyls.
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e URAT1 Inhibitors: Biphenyl carboxylic acids are known to inhibit Urate Transporter 1
(URAT1). The addition of the 3'-formyl group allows for covalent docking or further
derivatization into oximes/hydrazones to optimize binding affinity.

o MMP-3 Inhibition: The biphenyl moiety fits into the S1' hydrophobic pocket of Matrix
Metalloproteinases, while the carboxylic acid chelates the catalytic Zinc ion. The 5-hydroxyl
group provides an additional H-bond anchor point to the enzyme backbone.

Reticular Chemistry (MOFs & COFs)
This molecule is a "privileged linker" for constructing functional porous materials.

o Multivariate MOFs: The carboxylic acid drives the assembly of the secondary building unit
(SBU), while the aldehyde remains uncoordinated, pointing into the pore. This allows for
Post-Synthetic Modification (PSM)—converting the aldehyde into an amine, imine, or alcohol
after the crystal has formed, altering pore polarity without collapsing the structure.

o COF Formation: The aldehyde and hydroxyl groups can participate in keto-enamine
linkages, creating highly stable 2D sheets.
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Figure 2: Functional mapping of the molecule's reactive sites to specific applications.
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Characterization & Safety
Analytical Fingerprint
e NMR (DMSO-d6):

o Aldehyde proton (-CHO): Singlet at ~10.1 ppm.
o Carboxylic acid (-COOH): Broad singlet at ~13.0 ppm.
o Phenolic (-OH): Singlet at ~9.8 ppm (exchangeable).
o Aromatic region: Multiplets between 7.0-8.2 ppm.

* IR Spectroscopy:

o : Broad band 3200-3500 cm™1.
o Acid: ~1680-1700 cm™1,

o Aldehyde: ~1695-1710 cm~1 (often overlapping or distinct shoulder).

Handling Protocols

 Stability: The aldehyde is susceptible to oxidation (to dicarboxylic acid) in air. Store under
inert gas (Nitrogen/Argon) at 2-8°C.

o Safety: Irritant to eyes and respiratory system. Standard PPE (gloves, goggles, fume hood)
is mandatory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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